Cas no 2112575-46-7 (1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester
• CAS No: 2112575-46-7
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5296310
• Update Time: 2025-10-29

1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester

• Inchi： 1S/C14H23N3O2/c1-4-19-14(18)12-11(10-7-5-6-8-10)13(15)17(16-12)9(2)3/h9-10H,4-8,15H2,1-3H3
• InChI Key： YKTOXICEOZSVGZ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=C(C2CCCC2)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester

1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester (CAS No. 2112575-46-7): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester, identified by its unique CAS No. 2112575-46-7, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative, featuring a pyrazole core substituted with an amino group at the 5-position, a cyclopentyl moiety at the 4-position, and an isobutyl group at the 1-position, along with an ethyl ester functionality at the 3-position, exhibits a complex structural architecture that warrants detailed exploration.

Structurally speaking, the presence of multiple substituents on the pyrazole ring imparts distinct electronic and steric properties to the molecule. The pyrazole core itself is a well-known scaffold in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The amino group at the 5-position not only introduces basicity but also serves as a potential site for further functionalization or hydrogen bonding interactions. Conversely, the cyclopentyl ring at the 4-position introduces steric bulk, which can influence binding affinity and selectivity. The isobutyl group (1-methylethyl) further enhances steric hindrance, while the ethyl ester functionality at the 3-position adds both lipophilicity and a potential metabolic vulnerability.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. For instance, studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of various pyrazole-based compounds. The specific arrangement of substituents in 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester may confer unique pharmacological profiles that distinguish it from other analogs. Preliminary in vitro studies suggest that this compound exhibits promising interactions with certain protein targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies likely include condensation reactions to form the pyrazole core, followed by selective functionalization at each substituent position. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the cyclopentyl and isobutyl groups efficiently. The introduction of the ethyl ester functionality typically involves esterification reactions under controlled conditions to avoid unwanted side products.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding mode of this compound with potential biological targets. The use of docking algorithms allows researchers to predict how 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester interacts with proteins or enzymes of interest. These predictions can guide experimental design by highlighting key residues involved in binding and identifying potential modifications to enhance potency or selectivity.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of structural features makes it an attractive scaffold for developing novel therapeutics targeting various diseases. For example, its ability to engage with specific enzyme active sites could make it useful in treating metabolic disorders or inflammatory conditions. Additionally, its complex architecture may offer resistance to metabolic degradation, improving bioavailability and therapeutic efficacy.

Recent advances in chemical biology have enabled more sophisticated approaches to studying small molecule-protein interactions. Techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) allow for precise measurement of binding affinities between compounds like 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyclopentyl-1-(1-methylethyl)-, ethyl ester and their targets. These data are crucial for understanding how structural modifications influence binding kinetics and thermodynamics.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their inherent biological activity and structural diversity. Pyrazoles are no exception; they form a cornerstone of many approved drugs due to their ability to modulate biological pathways effectively. As research continues to uncover new applications for this class of compounds, 1H-Pyrazole-3-carboxylic acid derivatives like our subject are likely to play a significant role in future therapeutics.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-amino, 4-cyclopentyl, 1-(1-methylethyl), ethyl ester (CAS No. 2112575-46-7) stands as a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases while providing insights into structure-function relationships within biological systems.